2-(2-methyl-1H-imidazol-4-yl)acetic acid hydrochloride

• IUPAC Name: 2-(2-methyl-1H-imidazol-5-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C6H8N2O2.ClH/c1-4-7-3-5(8-4)2-6(9)10;/h3H,2H2,1H3,(H,7,8)(H,9,10);1H
• InChI Key: VPHDJPNUDFVHIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(N1)CC(=O)O.Cl
• Molecular Formula: C6H9ClN2O2
• Molecular Weight: 176.60 g/mol
• CAS RN: 949492-88-0

Description

“2-(2-methyl-1H-imidazol-4-yl)acetic acid hydrochloride” is a chemical compound with the CAS Number: 949492-88-0. It is a white or colorless solid that is highly soluble in water and other polar solvents. It has a molecular weight of 176.6.

Molecular Structure Analysis

The molecular structure of “2-(2-methyl-1H-imidazol-4-yl)acetic acid hydrochloride” consists of a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Physical And Chemical Properties Analysis

This compound is a white or colorless solid. It has a molecular weight of 176.6 and is highly soluble in water and other polar solvents.

Scientific Research Applications

Magnetic Properties and Crystal Structures

Research has explored the structural and magnetic properties of hydrochloride crystals derived from related imidazole compounds. Studies by Yong, Zhang, and She (2013) on hydrochloride crystals obtained from 2-(imidazo[1,2–a]pyridin-2-yl)-2-oxoacetic acid radicals revealed insights into the relationship between magnetic properties and crystal-stacking structures. These crystals exhibit low magnetic susceptibilities due to diamagnetic dimers formed by intermolecular contacts or supramolecular interactions, with one crystal showing quasi-one-dimensional columnar stacking and weak antiferromagnetic behavior (Yong, Zhang, & She, 2013).

Catalytic Applications

Imidazol-2-ylidenes, belonging to the family of N-heterocyclic carbenes (NHC), have been identified as efficient catalysts in transesterification reactions between esters and alcohols. Research by Grasa, Kissling, and Nolan (2002) demonstrated that low catalyst loadings of NHC can mediate the acylation of alcohols with vinyl acetate at room temperature. This catalytic efficiency is crucial for the synthesis of various esters, representing an important application in chemical synthesis (Grasa, Kissling, & Nolan, 2002).

Synthesis of Zoledronic Acid

A specific application in the synthesis of pharmaceutical compounds is highlighted by Singh and colleagues (2008), who developed a practical synthesis route for imidazol-1-yl-acetic acid hydrochloride. This compound serves as a key intermediate in preparing zoledronic acid, a bisphosphonate used in treating bone diseases. The synthesis involves N-alkylation of imidazole and ester cleavage, showcasing the compound's role in facilitating the production of medically significant treatments (Singh, Manne, Ray, & Pal, 2008).

Safety And Hazards

The safety information for this compound includes the following hazard statements: H315, H319, H335. These indicate that the compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation.